{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid

• IUPAC Name: 2-[4-[(5-methylfuran-2-carbonyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C14H13NO4/c1-9-2-7-12(19-9)14(18)15-11-5-3-10(4-6-11)8-13(16)17/h2-7H,8H2,1H3,(H,15,18)(H,16,17)
• InChI Key: RNEYXJARGPIERD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID401195907
• Molecular Weight: 259.26 g/mol
• CAS RN: 433326-87-5

Description

{4-[(5-Methyl-2-furoyl)amino]phenyl}acetic acid, also known as MFA-PA, is a small molecule drug that has been extensively studied for its potential therapeutic applications. MFA-PA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is structurally similar to other NSAIDs such as ibuprofen and aspirin. However, MFA-PA has been found to have unique properties that make it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds involves reactions of methyl aroylpyruvates with specific amines in acetic acid-ethanol mixtures, leading to the formation of compounds that exist as mixtures of Z and E isomers. These synthetic pathways are crucial for developing novel chemical entities with potential applications in drug development and material science (Gein et al., 2016).

Antimicrobial Activities

• Some derivatives have been synthesized and evaluated for their antibacterial activity against various strains such as Salmonella typhi, showcasing significant activity. These findings suggest potential applications in developing new antibacterial agents (Salama, 2020).

Applications in Material Science

• Derivatives of phenylglycine have been synthesized and used to enhance the electrochemical properties of poly orthoaminophenol films. These modifications have significantly improved the materials' pseudocapacitance performance, indicating potential applications in supercapacitor technologies (Kowsari et al., 2019).

Antiviral Activities

• Research on furobenzopyrone derivatives has shown antiviral activity against viruses such as Japanese encephalitis virus and Herpes simplex virus, suggesting a potential area for developing new antiviral drugs (Pandey et al., 2004).

Novel Amino Acids Synthesis

• Unnatural amino acids with a 5-imino-2,5-dihydro-3-furanyl substituent have been synthesized under biomimetic conditions, opening new avenues for the design of peptides and proteins with enhanced stability or novel functions (Trofimov et al., 2007).